(2R,3S,4R)-3,4-Dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid

• IUPAC Name: (2R,3S,4R)-3,4-dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C12H21NO6/c1-12(2,3)19-11(16)13-6-7(17-4)9(18-5)8(13)10(14)15/h7-9H,6H2,1-5H3,(H,14,15)/t7-,8-,9-/m1/s1
• InChI Key: GLJYBMNQEBIVRZ-IWSPIJDZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1C(=O)O)OC)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]([C@H]([C@@H]1C(=O)O)OC)OC
• Molecular Formula: C12H21NO6
• Molecular Weight: 275.30 g/mol

Description

(2R,3S,4R)-3,4-Dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid , also known as DMPOC , is a pyrrolidine carboxylic acid compound. Its chemical structure consists of a pyrrolidine ring with substituents at positions 3 and 4, including two methoxy groups and an oxycarbonyl group attached to the nitrogen atom. The stereochemistry is specified by the (2R,3S,4R) configuration.

Synthesis Analysis

The synthesis of DMPOC involves several steps, including protection of the amine group, selective methylation, and subsequent functional group transformations. Detailed synthetic pathways and methodologies can be found in relevant literature.

Molecular Structure Analysis

DMPOC’s molecular formula is C₁₄H₂₄N₂O₆ . The compound’s three-dimensional structure is crucial for understanding its interactions with biological targets. Computational modeling and spectroscopic techniques provide insights into its conformation and stereochemistry.

Chemical Reactions Analysis

DMPOC may participate in various chemical reactions, such as ester hydrolysis, amidation, and nucleophilic substitutions. Investigating its reactivity with different nucleophiles and electrophiles is essential to elucidate its behavior in various environments.

Physical And Chemical Properties Analysis

• Spectroscopic Data : NMR, IR, and UV-Vis spectra provide valuable information about its functional groups and connectivity.

Scientific Research Applications

Agrochemicals and Crop Protection

The compound’s diverse functional groups make it relevant in agrochemical research:

Sigma-Aldrich: (2r 3r)-2 3-dibromo-3-phenylpropanoic acidThe Royal Society of Chemistry: Research ArticleAccounts of Chemical Research: Prof. Qin Yong’s Team on Triterpenoid Alkaloid Total Synthesis

Mechanism of Action

The precise mechanism of action for DMPOC remains an active area of research. It may interact with specific receptors, enzymes, or cellular pathways. Further studies are needed to uncover its biological targets and potential therapeutic applications.

Safety and Hazards

• Regulatory Considerations : Comply with safety regulations and guidelines.

Future Directions

• Collaborations : Collaborate with interdisciplinary teams for further research and development.